Cas no 946280-55-3 (8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946280-55-3
• MF: C₁₉H₂₅N₅O₃
• MW: 371.433503866196
• CID: 6509813
• Update Time: 2025-05-19

8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• Imidazo[2,1-c][1,2,4]triazine-3-carboxamide, 8-(4-ethoxyphenyl)-4,6,7,8-tetrahydro-4-oxo-N-pentyl-

• Inchi： 1S/C19H25N5O3/c1-3-5-6-11-20-17(25)16-18(26)24-13-12-23(19(24)22-21-16)14-7-9-15(10-8-14)27-4-2/h7-10H,3-6,11-13H2,1-2H3,(H,20,25)
• InChI Key： JVRDHSHCZHHOIS-UHFFFAOYSA-N
• SMILES： N1=C(C(NCCCCC)=O)C(=O)N2CCN(C3=CC=C(OCC)C=C3)C2=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 8.68±0.20(Predicted)

Additional information on 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Introduction to Compound with CAS No. 946280-55-3 and Its Applications in Modern Chemical Biology

The compound 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 946280-55-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its imidazo[2,1-c][1,2,4]triazine core and various functional groups, has garnered considerable attention due to its potential biological activities and synthetic utility.

At the heart of this compound's appeal lies its sophisticated heterocyclic framework, which combines elements of both aromatic and heteroaromatic chemistry. The presence of an 8-(4-ethoxyphenyl) substituent introduces a layer of electronic complexity, influencing the compound's reactivity and interaction with biological targets. Meanwhile, the 4-oxo-N-pentyl moiety contributes to the molecule's overall stability and solubility profile, making it a promising candidate for further investigation in drug development.

Recent studies have highlighted the importance of imidazo[2,1-c][1,2,4]triazine derivatives in medicinal chemistry due to their diverse pharmacological properties. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide suggests that it may exhibit similar benefits while offering novel mechanisms of action.

In particular, the 3-carboxamide group within the molecule is a key feature that enhances its potential as a bioactive scaffold. Carboxamide functionalities are well-known for their ability to form hydrogen bonds and interact with biological macromolecules such as proteins and enzymes. This interaction capability makes the compound an attractive candidate for designing selective inhibitors or modulators targeting specific therapeutic pathways.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry. The construction of the imidazo[2,1-c][1,2,4]triazine ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the 4-ethoxyphenyl and N-pentyl substituents demands careful optimization to achieve the desired molecular properties.

Ongoing research in this area is exploring novel synthetic routes that could streamline the production process while maintaining or enhancing the compound's pharmacological profile. Advances in catalytic methods and green chemistry principles are particularly relevant here, as they offer sustainable alternatives to traditional synthetic approaches. Such innovations not only improve efficiency but also align with global efforts to reduce environmental impact.

The biological evaluation of CAS No. 946280-55-3-derived compounds is another active area of investigation. Initial studies have demonstrated promising results in cell-based assays where these molecules exhibit inhibitory effects on various enzymes and pathways implicated in diseases such as cancer and neurodegeneration. The exact mechanisms underlying these effects are currently under scrutiny but preliminary data suggest involvement of multiple molecular targets.

The role of computational chemistry in understanding these interactions cannot be overstated. Molecular modeling techniques allow researchers to predict how 8-(4-ethoxyphenyl)-4-oxo-N-pentyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide might bind to biological receptors or enzymes at an atomic level. This information is invaluable for designing modified analogs with enhanced potency or selectivity.

In conclusion,CAS No. 946280-55-3, along with its corresponding compound, represents a compelling example of how structural complexity can translate into functional diversity in chemical biology applications.
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